Cas no 81353-38-0 (trimethyl(2-tributylstannylethynyl)silane)

trimethyl(2-tributylstannylethynyl)silane structure

81353-38-0 structure

Product Name:trimethyl(2-tributylstannylethynyl)silane

CAS No:81353-38-0

MF:C₁₇H₃₆SiSn

MW:387.263245582581

MDL:MFCD03844806

CID:721056

PubChem ID:639663

Update Time:2024-10-27

trimethyl(2-tributylstannylethynyl)silane Chemical and Physical Properties

Names and Identifiers

- Stannane, tributyl[2-(trimethylsilyl)ethynyl]-
- Tributyl(trimethylsilylethynyl)tin
- trimethyl(2-tributylstannylethynyl)silane
- Trimethyl[(tributylstannyl)ethynyl]silane
- TRI-N-BUTYL(TRIMETHYLSILYLETHYNYL)TIN
- 1-tributylstannyl-2-trimethylsilylacetylene
- 1-tri-n-butylstannyl-2-trimethylsilylacetylene
- tributylstannyl-trimethylsilyl-acetylene
- Trimethyl-tributylstannanylethynyl-silane
- (Trimethylsilylethynyl)tributylstannane
- Tributyl(trimethylsilylethynyl)stannane
- Silane, trimethyl[(tributylstannyl)ethynyl]- (9CI)
- Tributyl[2-(trimethylsilyl)ethynyl]stannane (ACI)
- (Tributylstannyl)(trimethylsilyl)acetylene
- T1865
- trimethyl-(2-tributylstannylethynyl)silane
- (trimethylsilylethynyl)tributyltin
- S16776
- C17H36SiSn
- JGOIIPRSFZFFHG-UHFFFAOYSA-N
- trimethyl[(tributylstannyl)ethynyl]-silane
- Trimethyl(tributylstannylethynyl)silane
- AKOS024462459
- tributylstannyl(trimethylsilyl)acetylene
- silane, trimethyl[(tributylstannyl)ethynyl]-
- Tributyl[2-(Trimethylsilyl)Ethynyl]-Stannane
- tributylstannyl-trimethylsilylacetylene
- EN300-7399408
- Trimethylsilylethynyltri-n-butyltin
- tributylstannyltrimethylsilylacetylene
- DTXSID90348660
- SY007571
- F11370
- tributylstannyl tms acetylene
- InChI=1/C5H9Si.3C4H9.Sn/c1-5-6(2,3)4;3*1-3-4-2;/h2-4H3;3*1,3-4H2,2H3
- GS-5704
- trimethyl[2-(tributylstannyl)ethynyl]silane
- Trimethyl((tributylstannyl)ethynyl)silane
- 81353-38-0
- MFCD03844806
- Trimethyl[(tributylstannyl)ethynyl]silane, AldrichCPR
- MDL： MFCD03844806
- Inchi： 1S/C5H9Si.3C4H9.Sn/c1-5-6(2,3)4;3*1-3-4-2;/h2-4H3;3*1,3-4H2,2H3;
- InChI Key： JGOIIPRSFZFFHG-UHFFFAOYSA-N
- SMILES： C([Si](C)(C)C)#C[Sn](CCCC)(CCCC)CCCC

Computed Properties

Exact Mass: 388.16100
Monoisotopic Mass: 388.160830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Uncertain
Density: 0.9802 g/cm3
Melting Point: No data available
Boiling Point: 128-8°C/22mmHg
Flash Point: 165.9±23.2 °C
Refractive Index: 1.475
Solubility: Insuluble (4.6E-5 g/L) (25 ºC),
PSA: 0.00000
LogP: 6.25550
Solubility: Not determined
Vapor Pressure: No data available

trimethyl(2-tributylstannylethynyl)silane Security Information

Signal Word：Danger
Hazard Statement： H301 (97.44%) H312 (97.44%) H315 (100%)
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 3146
Hazard Category Code： R21;R25;R36/38;R48/23/25;R50/53
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
TSCA：No
Risk Phrases：R20/21/22
Storage Condition：Store at 4 ° C, -4 ° C is better

trimethyl(2-tributylstannylethynyl)silane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S16776-10g	Tri-n-butyl(trimethylsilylethynyl)tin	81353-38-0	97%	10g	￡168.00	2022-02-28
TRC	T797575-1g	Trimethyl[(tributylstannyl)ethynyl]silane	81353-38-0		1g	$ 110.00	2023-09-05
TRC	T797575-2.5g	Trimethyl[(tributylstannyl)ethynyl]silane	81353-38-0		2.5g	$230.00	2023-05-17
TRC	T797575-5g	Trimethyl[(tributylstannyl)ethynyl]silane	81353-38-0		5g	$ 397.00	2023-09-05
TRC	T797575-10g	Trimethyl[(tributylstannyl)ethynyl]silane	81353-38-0		10g	$724.00	2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BM739-200mg	trimethyl(2-tributylstannylethynyl)silane	81353-38-0	95+%	200mg	￥164.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BM739-50mg	trimethyl(2-tributylstannylethynyl)silane	81353-38-0	95+%	50mg	￥77.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BM739-250mg	trimethyl(2-tributylstannylethynyl)silane	81353-38-0	95+%	250mg	269CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BM739-1g	trimethyl(2-tributylstannylethynyl)silane	81353-38-0	95+%	1g	￥571.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BM739-100mg	trimethyl(2-tributylstannylethynyl)silane	81353-38-0	95+%	100mg	123CNY	2021-05-07

trimethyl(2-tributylstannylethynyl)silane Production Method

Production Method 1

1461-22-9

1066-54-2

81353-38-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; < -70 °C; rt; 1 h, rt; rt → 0 °C
1.2 15 min, 0 °C; 0 °C → rt; 16 h, rt
1.3 Reagents: Water

Reference

Phosphine-Free Stille-Migita Chemistry for the Mild and Orthogonal Modification of DNA and RNA

Krause, Andre; et al, Chemistry - A European Journal, 2014, 20(50), 16613-16619

Production Method 2

1066-54-2

81353-38-0

Reaction Conditions

1.1 Catalysts: Ruthenium(1+), [(1′,2′,3′,4′,5′,6′-η)-2,2′′,4,4′′,6,6′′-hexamethyl[1,1′:3′,1′′-t… Solvents: Dichloromethane ; 24 h, 30 °C
1.2 Reagents: Triethylamine Solvents: Pentane

Reference

Catalytic Dehydrogenative Stannylation of C(sp)-H Bonds Involving Cooperative Sn-H Bond Activation of Hydrostannanes

Forster, Francis ; et al, Journal of the American Chemical Society, 2018, 140(4), 1259-1262

Production Method 3

682-00-8

81353-38-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

Transmetalation from zirconium to tin: a facile preparation of organostannanes from organozirconiums

Kim, Sunggak; et al, Tetrahedron Letters, 1995, 36(21), 3725-8

Production Method 4

14630-40-1

81353-38-0

Reaction Conditions

Reference

Alkylstannanes

Crisp, G. T., Science of Synthesis, 2003, 5, 463-478

Production Method 5

1461-22-9

81353-38-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; -78 °C → rt; 1 h, rt
1.2 4 h, rt → 50 °C
2.1 Solvents: Tetrahydrofuran ; overnight, rt

Reference

Palladium-Catalyzed Diastereoselective Synthesis of (Z)-Conjugated Enynyl Homoallylic Alcohols

Horino, Yoshikazu ; et al, Advanced Synthesis & Catalysis, 2021, 363(14), 3592-3599

Production Method 6

1461-22-9

1066-54-2

81353-38-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether , Hexane ; 45 min, -40 °C; 1.5 h, -40 °C
1.2 -40 °C → rt; 24 h, rt

Reference

Selective Green Coupling of Alkynyltins and Allylic Halides to Trienynes via a Tandem Double Stille Reaction

Meana, Isabel; et al, Advanced Synthesis & Catalysis, 2010, 352(17), 2887-2891

Production Method 7

1066-54-2

1066-87-1

81353-38-0

Reaction Conditions

Reference

Efficient synthesis of 3H,5H-pyrrolo[3,2-d]pyrimidin-4-one

Brakta, Mohamed; et al, Journal of the Chemical Society, 1992, (15), 1883-4

Production Method 8

1066-54-2

1067-52-3

81353-38-0

Reaction Conditions

1.1 14 h, 100 °C

Reference

Sequential Norrish Type II Photoelimination and Intramolecular Aldol Cyclization of α-Diketones: Synthesis of Polyhydroxylated Cyclopentitols by Ring Contraction of Hexopyranose Carbohydrate Derivatives

Alvarez-Dorta, Dimitri; et al, Chemistry - A European Journal, 2013, 19(31), 10312-10333

Production Method 9

1066-54-2

1067-52-3

81353-38-0

Reaction Conditions

1.1 Catalysts: Zinc bromide Solvents: Acetonitrile ; 3 h, rt
1.2 Reagents: Water

Reference

Direct synthesis of alkynylstannanes: ZnBr2 catalyst for the reaction of tributyltin methoxide and terminal alkynes

Kiyokawa, Kensuke; et al, Angewandte Chemie, 2011, 50(44), 10393-10396

Production Method 10

1066-54-2

1067-52-3

81353-38-0

Reaction Conditions

1.1 4 h, 120 °C

Reference

Gold(I)-Catalyzed Carbothiolation via Rearrangement of S-Propargyl Group: An Access to 3-Allenyl or 3-Indenyl Benzo[b]thiophenes

Van Wesemael, Camille; et al, Advanced Synthesis & Catalysis, 2022, 364(23), 4141-4145

Production Method 11

101069-08-3

1066-54-2

81353-38-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; overnight, rt

Reference

Palladium-Catalyzed Diastereoselective Synthesis of (Z)-Conjugated Enynyl Homoallylic Alcohols

Horino, Yoshikazu ; et al, Advanced Synthesis & Catalysis, 2021, 363(14), 3592-3599

Production Method 12

997-50-2

6180-99-0

81353-38-0

Reaction Conditions

1.1 Catalysts: Ruthenium(1+), [(1′,2′,3′,4′,5′,6′-η)-2,2′′,4,4′′,6,6′′-hexamethyl[1,1′:3′,1′′-t… Solvents: Dichloromethane-d2 ; 2 h, 30 °C
2.1 Catalysts: Ruthenium(1+), [(1′,2′,3′,4′,5′,6′-η)-2,2′′,4,4′′,6,6′′-hexamethyl[1,1′:3′,1′′-t… Solvents: Dichloromethane ; 24 h, 30 °C
2.2 Reagents: Triethylamine Solvents: Pentane

Reference

Catalytic Dehydrogenative Stannylation of C(sp)-H Bonds Involving Cooperative Sn-H Bond Activation of Hydrostannanes

Forster, Francis ; et al, Journal of the American Chemical Society, 2018, 140(4), 1259-1262